Ethyl 3-oxo-3-((1R,2R)-2-phenylcyclopropyl)propanoate

• IUPAC Name: ethyl 3-oxo-3-[(1R,2R)-2-phenylcyclopropyl]propanoate
• InChI: InChI=1S/C14H16O3/c1-2-17-14(16)9-13(15)12-8-11(12)10-6-4-3-5-7-10/h3-7,11-12H,2,8-9H2,1H3/t11-,12+/m0/s1
• InChI Key: IQYXQOWNRBJGSQ-NWDGAFQWSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1CC1C2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)CC(=O)[C@@H]1C[C@H]1C2=CC=CC=C2
• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• CAS No.: 324570-24-3

Description

Ethyl 3-oxo-3-((1R,2R)-2-phenylcyclopropyl)propanoate is a useful research compound. Its molecular formula is C14H16O3 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymorphism Characterization

Ethyl 3-oxo-3-((1R,2R)-2-phenylcyclopropyl)propanoate and similar compounds are studied for their polymorphic forms, which are important in pharmaceutical research. A study on a related compound, ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl}propanoate hydrochloride, used spectroscopic and diffractometric techniques to characterize its polymorphs. This research is crucial for understanding the physical and chemical properties of pharmaceutical compounds (Vogt et al., 2013).

Bioreduction in Drug Synthesis

In drug synthesis, stereoselective bioreduction is a key process. A study involving ethyl (S)-3-hydroxy-3-(2-thienyl)propanoate, a crucial intermediate for the antidepressant duloxetine, demonstrated the stereoselective bioreduction of a similar compound, ethyl 3-oxo-3-(2-thienyl) propanoate. This process used the enzyme ChKRED12 for efficient production of the enantiopure product, showcasing the potential of biocatalysis in pharmaceutical manufacturing (Ren et al., 2019).

Synthesis routes and methods

Procedure details

A solution of 2-phenyl-1-cyclopropanecarboxylic acid chloride (15 g) in 1,2-dichloroethane (70 ml) is added at 0° C. to a solution of 2,2-dimethyl-1,3-dioxane-4,6-dione (Meldrum's acid, 12 g) and pyridine (13.2 g) in 1,2-dichloroethane (70 ml) and the solution is stirred at room temperature for one hour. A 2N water solution of H2SO4 (20 ml) is then added, the two layers are separated and the organic phase is washed twice with water (50 ml), dryed on Na2SO4 and evaporated in vacuum. The residue is dissolved in EtOH (150 ml), heated to the reflux temperature for two hours and evaporated to dryness to give almost pure ethyl 3-(2-phenyl-1-cyclopropyl)-3-oxo-propanoate (21 g).